Cas no 1396810-27-7 (5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole)
5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole
- AKOS024531170
- VU0531270-1
- (5-cyclopropylisoxazol-3-yl)(3-(3-(2-methoxybenzyl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone
- F6064-5355
- 1396810-27-7
- 5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole
- (5-cyclopropyl-1,2-oxazol-3-yl)-[3-[3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazol-5-yl]azetidin-1-yl]methanone
-
- Inchi: 1S/C20H20N4O4/c1-26-16-5-3-2-4-13(16)8-18-21-19(28-23-18)14-10-24(11-14)20(25)15-9-17(27-22-15)12-6-7-12/h2-5,9,12,14H,6-8,10-11H2,1H3
- InChI Key: MFSBJSCXOFMAKC-UHFFFAOYSA-N
- SMILES: O1C(=CC(C(N2CC(C3=NC(CC4C=CC=CC=4OC)=NO3)C2)=O)=N1)C1CC1
Computed Properties
- Exact Mass: 380.14845513g/mol
- Monoisotopic Mass: 380.14845513g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 6
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 94.5Ų
5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6064-5355-2μmol |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole |
1396810-27-7 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5355-5μmol |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole |
1396810-27-7 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5355-10μmol |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole |
1396810-27-7 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5355-20μmol |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole |
1396810-27-7 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5355-1mg |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole |
1396810-27-7 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5355-2mg |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole |
1396810-27-7 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5355-3mg |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole |
1396810-27-7 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5355-4mg |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole |
1396810-27-7 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5355-5mg |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole |
1396810-27-7 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6064-5355-10mg |
5-[1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl]-3-[(2-methoxyphenyl)methyl]-1,2,4-oxadiazole |
1396810-27-7 | 10mg |
$79.0 | 2023-09-09 |
5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole
Introduction to Compound with CAS No. 1396810-27-7 and Product Name: 5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole
The compound identified by the CAS number 1396810-27-7 and the product name 5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural complexity and diverse biological activities. The presence of multiple heterocyclic rings, including an oxazole, an azetidine, and a 1,2,4-oxadiazole moiety, suggests a rich scaffold for interaction with biological targets.
In recent years, there has been a surge in research focused on designing molecules that can modulate biological pathways through precise targeting. The compound in question is no exception, as its unique structural features make it a promising candidate for further investigation in drug discovery. The 5-cyclopropyl-1,2-oxazole-3-carbonyl substituent is particularly noteworthy, as it introduces a rigid structure that can enhance binding affinity and selectivity. This feature is crucial in the development of drugs that need to interact specifically with biological receptors or enzymes.
The azetidine ring in the molecule adds another layer of complexity, providing a three-membered ring that can adopt different conformations depending on the environment. This flexibility can be exploited to optimize interactions with biological targets. Additionally, the 1,2,4-oxadiazole moiety is known for its ability to engage in hydrogen bonding and hydrophobic interactions, which are key factors in drug-receptor binding. These structural elements collectively contribute to the compound's potential as a pharmacophore.
One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research in medicinal chemistry often focuses on developing novel therapeutics for diseases where existing treatments are limited or ineffective. The compound's multifaceted structure suggests that it could be tailored to interact with a variety of biological targets, making it a versatile tool for drug development.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. These molecules often exhibit high binding affinity and selectivity due to their ability to form multiple types of interactions with biological targets. The compound under discussion is no exception; its complex structure allows for multiple points of interaction, which can be optimized to enhance its pharmacological properties. For instance, the 5-cyclopropyl group can contribute to hydrophobic interactions, while the 2-methoxyphenyl moiety can engage in π-stacking interactions, further stabilizing the binding interface.
The pharmaceutical industry has increasingly recognized the value of computational methods in designing novel drug candidates. Molecular modeling techniques can be used to predict how this compound might interact with biological targets such as enzymes or receptors. By leveraging these computational tools, researchers can identify potential binding sites and optimize the molecule's structure for improved efficacy and reduced side effects. This approach aligns well with modern drug discovery strategies that emphasize precision and efficiency.
In addition to its structural complexity, this compound also has potential applications in other areas beyond traditional pharmaceuticals. For example, its unique chemical properties make it suitable for use as an intermediate in organic synthesis or as a building block for more complex molecules. The versatility of such compounds is highly valued in both academic and industrial research settings.
The synthesis of this compound presents an interesting challenge due to its intricate structure. However, advances in synthetic chemistry have made it possible to construct complex molecules like this one with increasing ease. Techniques such as cross-coupling reactions and cyclization processes are commonly employed to build heterocyclic frameworks efficiently. These synthetic strategies not only facilitate the preparation of individual compounds but also enable researchers to explore libraries of related molecules for screening purposes.
As our understanding of biological systems continues to grow, so does our ability to design molecules that can interact with them in meaningful ways. The compound described here is a testament to this progress; its multifaceted structure reflects the sophisticated nature of modern drug design efforts. By combining computational modeling with experimental validation, researchers can accelerate the discovery process and bring new therapeutic agents to market more quickly.
The future prospects for this compound are promising; ongoing research aims to further optimize its pharmacological properties through structural modifications and analog synthesis. By systematically exploring variations around this core scaffold, scientists hope to uncover new biological activities that could lead to breakthroughs in treating various diseases.
In conclusion,5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole represents an intriguing molecule with significant potential in pharmaceutical research due to its complex heterocyclic structure and diverse range of possible interactions with biological targets,1396810-27-7 serves as an identifier for further study into its properties,5-cyclopropyl, azetidine, and 1,2,4 oxadiazole moieties contribute unique features that make it a valuable candidate for drug development,5 cyclopropyl 1 2 oxazole 3 carbonyl azetidin 3 yl 3 2 methoxyphenylmethyl 1 2 4 oxadiazole showcases how intricate molecular structures can be leveraged for therapeutic purposes,1396810 27 7 will continue being referenced as researchers explore new applications.
1396810-27-7 (5-1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)azetidin-3-yl-3-(2-methoxyphenyl)methyl-1,2,4-oxadiazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)